Cas no 899981-69-2 (5-amino-N-(2,4-dimethylphenyl)-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide)

• Product name: 5-amino-N-(2,4-dimethylphenyl)-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899981-69-2
• MF: C₁₈H₁₈FN₅O
• MW: 339.366826534271
• CID: 5306783

5-amino-N-(2,4-dimethylphenyl)-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-N-(2,4-dimethylphenyl)-1-[(3-fluorophenyl)methyl]triazole-4-carboxamide
• 5-amino-N-(2,4-dimethylphenyl)-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H18FN5O/c1-11-6-7-15(12(2)8-11)21-18(25)16-17(20)24(23-22-16)10-13-4-3-5-14(19)9-13/h3-9H,10,20H2,1-2H3,(H,21,25)
• InChI Key： DGQNZCSMNQSMOG-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(F)=C2)C(N)=C(C(NC2=CC=C(C)C=C2C)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-amino-N-(2,4-dimethylphenyl)-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 5-amino-N-(2,4-dimethylphenyl)-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 899981-69-2)

The compound 5-amino-N-(2,4-dimethylphenyl)-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide, identified by its CAS No. 899981-69-2, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule belongs to the 1,2,3-triazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of both amino and carboxamide functional groups, along with the fluorophenyl and dimethylphenyl substituents, contributes to its unique physicochemical properties and potential therapeutic relevance.

In recent years, the scientific community has shown growing interest in 1,2,3-triazole-based compounds due to their versatility in medicinal chemistry. The 5-amino-N-(2,4-dimethylphenyl)-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide is no exception, with researchers exploring its potential as a scaffold for designing novel enzyme inhibitors or receptor modulators. Its structural features, such as the fluorophenyl moiety, are often associated with enhanced metabolic stability and bioavailability, making it a promising candidate for further investigation.

One of the key advantages of this compound lies in its synthetic accessibility. The 1,2,3-triazole core can be efficiently constructed using click chemistry methodologies, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This has facilitated the rapid generation of analogs and derivatives, enabling structure-activity relationship (SAR) studies to optimize its biological profile. The carboxamide group, in particular, offers opportunities for hydrogen bonding interactions with target proteins, which is crucial for achieving high binding affinity and selectivity.

The 5-amino-N-(2,4-dimethylphenyl)-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide has also been studied in the context of agrochemical applications. Its triazole backbone is reminiscent of commercially successful fungicides and herbicides, prompting investigations into its potential as a crop protection agent. The incorporation of the fluorophenyl group may confer resistance to degradation by environmental factors, thereby enhancing its efficacy and longevity in field conditions.

From a drug discovery perspective, the amino and carboxamide functionalities in this compound provide handles for further derivatization, allowing medicinal chemists to fine-tune its properties. For instance, the amino group can be acylated or alkylated to modulate solubility and permeability, while the carboxamide can be converted to other bioisosteres to improve metabolic stability. These modifications are essential for addressing common challenges in lead optimization, such as poor pharmacokinetics or off-target effects.

In the era of precision medicine and targeted therapies, the 5-amino-N-(2,4-dimethylphenyl)-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide represents a valuable tool for probing biological pathways. Its potential interactions with kinases, GPCRs, or other druggable targets make it a compelling subject for high-throughput screening campaigns. Moreover, the growing demand for fluorinated compounds in pharmaceuticals—driven by their ability to improve drug-like properties—further underscores the relevance of this molecule.

Environmental and regulatory considerations also play a role in the development of 1,2,3-triazole-based compounds. The 5-amino-N-(2,4-dimethylphenyl)-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide is subject to rigorous safety assessments to ensure compliance with global chemical regulations. Researchers are increasingly adopting green chemistry principles to minimize waste and hazardous byproducts during its synthesis, aligning with the broader push for sustainable practices in the chemical industry.

In summary, the 5-amino-N-(2,4-dimethylphenyl)-1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 899981-69-2) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical domains. Its unique structural features, including the triazole core, fluorophenyl substituent, and carboxamide group, make it a versatile building block for drug design and crop protection strategies. As research continues to uncover its full range of applications, this compound is poised to remain a focal point of scientific inquiry and innovation.